Cas no 27645-02-9 (2-(2-bromopropyl)-1,3,5-trimethylbenzene)

• Product Name: 2-(2-bromopropyl)-1,3,5-trimethylbenzene
• CAS No: 27645-02-9
• MF: C₁₂H₁₇Br
• MW: 241.167382955551
• CID: 6012811
• PubChem ID: 12480594
• Update Time: 2025-06-13

2-(2-bromopropyl)-1,3,5-trimethylbenzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 2-(2-bromopropyl)-1,3,5-trimethyl-
• 2-(2-bromopropyl)-1,3,5-trimethylbenzene
• 27645-02-9
• EN300-1911230

• Inchi： 1S/C12H17Br/c1-8-5-9(2)12(7-11(4)13)10(3)6-8/h5-6,11H,7H2,1-4H3
• InChI Key： RFJFGMLQRWWGLM-UHFFFAOYSA-N
• SMILES： C1(C)=CC(C)=CC(C)=C1CC(Br)C

Computed Properties

• Exact Mass: 240.05136g/mol
• Monoisotopic Mass: 240.05136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.2175 g/cm3
• Boiling Point: 120-121 °C(Press: 4 Torr)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-bromopropyl)-1,3,5-trimethylbenzene

Recent Advances in the Study of 2-(2-Bromopropyl)-1,3,5-Trimethylbenzene (CAS: 27645-02-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(2-bromopropyl)-1,3,5-trimethylbenzene (CAS: 27645-02-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic brominated derivative, characterized by its unique structural features, has shown promising potential in various applications, including drug synthesis, material science, and biochemical studies. The latest research has focused on elucidating its synthetic pathways, reactivity, and potential biological activities, making it a compound of interest for further investigation.

Recent studies have explored the synthetic methodologies for 2-(2-bromopropyl)-1,3,5-trimethylbenzene, emphasizing its role as a key intermediate in the synthesis of more complex molecules. Researchers have reported improved yields and selectivity through optimized bromination and alkylation techniques. These advancements not only enhance the efficiency of its production but also open new avenues for its application in medicinal chemistry, where it serves as a precursor for bioactive compounds.

In the realm of pharmaceutical research, 2-(2-bromopropyl)-1,3,5-trimethylbenzene has been investigated for its potential pharmacological properties. Preliminary in vitro studies suggest that this compound may exhibit moderate inhibitory effects on certain enzymatic pathways, although further validation is required. Its structural similarity to other bioactive aromatic compounds has prompted researchers to explore its interactions with biological targets, with the aim of developing novel therapeutic agents.

Moreover, the compound's stability and reactivity under various conditions have been a focal point of recent research. Studies have demonstrated that 2-(2-bromopropyl)-1,3,5-trimethylbenzene can undergo selective transformations, making it a versatile building block in organic synthesis. These findings are particularly relevant for the development of new materials and functionalized molecules with potential applications in drug delivery and diagnostics.

Despite these promising developments, challenges remain in fully understanding the compound's safety profile and environmental impact. Current research is addressing these concerns through comprehensive toxicity studies and environmental degradation assessments. The outcomes of these studies will be crucial for determining the feasibility of large-scale applications of 2-(2-bromopropyl)-1,3,5-trimethylbenzene in industrial and pharmaceutical settings.

In conclusion, 2-(2-bromopropyl)-1,3,5-trimethylbenzene (CAS: 27645-02-9) represents a compound of growing interest in chemical biology and pharmaceutical research. Its synthetic versatility, potential biological activities, and applications in material science highlight its significance. Ongoing research aims to further elucidate its properties and expand its utility, paving the way for innovative solutions in drug development and beyond.